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Compound of Interest

Compound Name: 2,2-Dibromobutane

Cat. No.: B14672450 Get Quote

An In-depth Technical Guide to 2,2-
Dibromobutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, reactivity, and experimental protocols related to 2,2-dibromobutane. The

information is intended to support research, development, and drug discovery activities.

Chemical and Physical Properties
2,2-Dibromobutane is a halogenated hydrocarbon with the molecular formula C4H8Br2.[1][2]

[3] The following tables summarize its key physical and chemical properties.

Table 1: Identifiers and Molecular Properties
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Property Value Source

IUPAC Name 2,2-dibromobutane [2]

CAS Number 50341-35-0 [1][2][3]

Molecular Formula C4H8Br2 [1][2][3]

Molecular Weight 215.916 g/mol [1][3]

Canonical SMILES CCC(C)(Br)Br [2]

InChIKey
XWDSASBQVXXTNE-

UHFFFAOYSA-N
[2][4]

Table 2: Physical Properties

Property Value Conditions Source

Boiling Point 145 °C at 760 mmHg [1][5]

Melting Point -25.98 °C (estimate) [1]

Density 1.784 g/cm³ [1]

Refractive Index 1.4990 [1]

Vapor Pressure 6.26 mmHg at 25 °C [1]

Flash Point 26.1 °C [1]

Table 3: Computed Properties

Property Value Source

LogP 2.90240 [1]

PSA 0.00000 [1]

Reactivity and Synthetic Pathways
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2,2-Dibromobutane, as a geminal dihalide, undergoes characteristic reactions, primarily

elimination reactions.[6] When treated with a strong base, it can undergo a double

dehydrobromination to form alkynes.[6][7]

A notable reaction is the formation of but-2-yne when 2,2-dibromobutane is treated with two

equivalents of a strong base like sodium amide (NaNH2).[7] The reaction proceeds through a

two-step elimination (E2) mechanism.[6][7]

Reaction of 2,2-Dibromobutane to But-2-yne

Reactants

Products

2,2-Dibromobutane

But-2-yne

Double Dehydrobromination

2 eq. Strong Base
(e.g., NaNH2)
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Figure 1: Reaction pathway of 2,2-Dibromobutane.

Experimental Protocols
This protocol describes a general procedure for the synthesis of 2,2-dibromobutane via the

hydrobromination of but-2-yne.

Materials:

But-2-yne

Hydrogen bromide (HBr), 2 equivalents

Anhydrous solvent (e.g., acetic acid)
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Round-bottom flask

Gas dispersion tube

Magnetic stirrer and stir bar

Ice bath

Procedure:

Set up a round-bottom flask with a magnetic stirrer in an ice bath.

Dissolve but-2-yne in the anhydrous solvent within the flask.

Bubble hydrogen bromide gas through the solution using a gas dispersion tube.

Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS or NMR).

Once the reaction is complete, quench the reaction by pouring the mixture into water.

Extract the product with an organic solvent (e.g., diethyl ether).

Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude 2,2-dibromobutane.

Purify the product by distillation.
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Synthesis Workflow for 2,2-Dibromobutane
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Figure 2: Synthesis workflow of 2,2-Dibromobutane.
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This protocol outlines a general procedure for the double dehydrobromination of 2,2-
dibromobutane to an alkyne using a strong base.[6]

Materials:

2,2-Dibromobutane

Strong base (e.g., sodium amide, potassium tert-butoxide)

Anhydrous solvent (e.g., THF or DMSO)

Inert atmosphere (e.g., Nitrogen or Argon)

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:

Set up the reaction apparatus under an inert atmosphere.[6]

Dissolve 2,2-dibromobutane in the anhydrous solvent in the flask.[6]

Carefully add the strong base to the solution.

Heat the reaction mixture to reflux and monitor its progress by TLC or GC analysis.[6]

Upon completion, cool the reaction mixture and quench it carefully with water or an

ammonium chloride solution.[6]

Extract the product with an organic solvent.[6]

Dry the organic layer and concentrate it to yield the crude alkyne, which can be further

purified by distillation.[6]

Analytical Workflow
A general workflow for the analysis and characterization of 2,2-dibromobutane is presented

below. This typically involves spectroscopic methods to confirm the structure and purity of the

compound.
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Analytical Workflow for 2,2-Dibromobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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